Cas no 21908-08-7 (ethyl 2-formylpyridine-4-carboxylate)

Ethyl 2-formylpyridine-4-carboxylate is a versatile heterocyclic compound featuring both an aldehyde and an ester functional group, making it a valuable intermediate in organic synthesis. Its pyridine core provides stability and reactivity, while the formyl and carboxylate groups offer multiple sites for further functionalization, such as condensation, reduction, or nucleophilic addition reactions. This compound is particularly useful in pharmaceutical and agrochemical research for constructing complex molecules, including active pharmaceutical ingredients (APIs) and ligands for catalysis. Its well-defined structure and high purity ensure consistent performance in synthetic applications. Suitable for use in fine chemical synthesis, it is often employed in the development of novel heterocyclic frameworks.
ethyl 2-formylpyridine-4-carboxylate structure
21908-08-7 structure
Product Name:ethyl 2-formylpyridine-4-carboxylate
CAS No:21908-08-7
MF:C9H9NO3
MW:179.172662496567
MDL:MFCD13659319
CID:1038657
PubChem ID:19600808
Update Time:2025-05-24

ethyl 2-formylpyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2-formyl-4-Pyridinecarboxylic acid ethyl ester
    • Ethyl 2-formylisonicotinate
    • 2-formyl-pyridine-4-carboxylic acid 4-ethyl ester
    • Ethyl 2-formylisonicotite
    • ethyl 2-formylpyridine-4-carboxylate
    • 2-formyl-4-picolinic acid ethyl ester
    • 2-formylisonicotinic acid ethyl ester
    • 4-carboethoxy-2-pyridinecarbaldehyde
    • AK100395
    • 4-Pyridinecarboxylic acid, 2-formyl-, ethyl ester
    • UWXSUYORWIRRCH-UHFFFAOYSA-N
    • BCP23765
    • 1095AB
    • 2-formyl-isonicotinic acid ethyl ester
    • SB21573
    • AX8241346
    • ST24024860
    • 6-Formylpyridine-4-carboxylic acid ethyl ester
    • 2-formy
    • Ethyl2-formylisonicotinate
    • DB-251508
    • 21908-08-7
    • DS-3520
    • MFCD13659319
    • CS-0043680
    • AKOS016002598
    • DTXSID50598962
    • SY100348
    • SCHEMBL5366168
    • MDL: MFCD13659319
    • Inchi: 1S/C9H9NO3/c1-2-13-9(12)7-3-4-10-8(5-7)6-11/h3-6H,2H2,1H3
    • InChI Key: UWXSUYORWIRRCH-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CN=C(C=O)C=1)=O)CC

Computed Properties

  • Exact Mass: 179.05800
  • Monoisotopic Mass: 179.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 56.3

Experimental Properties

  • PSA: 56.26000
  • LogP: 1.07080

ethyl 2-formylpyridine-4-carboxylate Security Information

ethyl 2-formylpyridine-4-carboxylate Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

ethyl 2-formylpyridine-4-carboxylate Pricemore >>

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ethyl 2-formylpyridine-4-carboxylate Production Method

Additional information on ethyl 2-formylpyridine-4-carboxylate

Ethyl 2-formylpyridine-4-carboxylate: A Comprehensive Overview

Ethyl 2-formylpyridine-4-carboxylate, also known by its CAS number 21908-08-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. The ethyl 2-formylpyridine-4-carboxylate structure consists of a pyridine ring substituted with a formyl group at the 2-position and an ethoxycarbonyl group at the 4-position, making it a versatile molecule for various chemical reactions.

Recent studies have highlighted the importance of ethyl 2-formylpyridine-4-carboxylate in medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the development of anti-inflammatory and anticancer agents. The compound's ability to undergo nucleophilic substitution and condensation reactions has made it a valuable intermediate in organic synthesis. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of ethyl 2-formylpyridine-4-carboxylate exhibit potent inhibitory activity against certain kinases involved in cancer progression.

The synthesis of ethyl 2-formylpyridine-4-carboxylate typically involves multi-step processes, often starting from pyridine derivatives. One common approach is the Friedel-Crafts acylation followed by esterification, although modern methods have optimized these steps to improve yield and purity. The compound's stability under various reaction conditions has been extensively studied, with findings indicating that it performs well under both thermal and photochemical reactions.

In terms of physical properties, ethyl 2-formylpyridine-4-carboxylate is a crystalline solid with a melting point of approximately 115°C. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in solution-phase reactions. The compound's UV-vis spectrum shows strong absorption bands due to the conjugated system formed by the pyridine ring and the formyl group, which is advantageous for applications in optoelectronics.

One of the most promising areas of research involving ethyl 2-formylpyridine-4-carboxylate is its application in drug delivery systems. Scientists have investigated its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance drug solubility and bioavailability. A recent study published in Advanced Drug Delivery Reviews highlighted how derivatives of this compound can be used to formulate nanoparticles for targeted drug delivery, showing improved efficacy in vitro.

Moreover, ethyl 2-formylpyridine-4-carboxylate has found applications in materials science, particularly in the development of coordination polymers and metal-organic frameworks (MOFs). Its carboxylic acid moiety allows for strong interactions with metal ions, making it a useful building block for constructing porous materials with high surface area and tunable properties. Researchers have utilized this property to create MOFs with potential applications in gas storage and catalysis.

The environmental impact of ethyl 2-formylpyridine-4-carboxylate has also been a topic of interest. Studies have shown that the compound biodegrades efficiently under aerobic conditions, reducing concerns about its persistence in natural ecosystems. This biodegradability makes it a more sustainable choice compared to some other synthetic intermediates used in organic synthesis.

In conclusion, ethyl 2-formylpyridine-4-carboxylate (CAS No: 21908-08-7) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and application studies, positions it as a key player in modern chemical research. As ongoing investigations continue to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.

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